Cas no 1213195-95-9 ((4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE)

• Product Name: (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• CAS No: 1213195-95-9
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 5594355
• PubChem ID: 131401228
• Update Time: 2025-06-13

(4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 6-fluoro-3,4-dihydro-7-(trifluoromethyl)-, (4R)-
• 1213195-95-9
• (R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMAN-4-AMINE
• Y12338

• Inchi： 1S/C10H9F4NO/c11-7-3-5-8(15)1-2-16-9(5)4-6(7)10(12,13)14/h3-4,8H,1-2,15H2/t8-/m1/s1
• InChI Key： NZDFRDUMERCVAH-MRVPVSSYSA-N
• SMILES： C1OC2=CC(C(F)(F)F)=C(F)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 248.6±40.0 °C(Predicted)
• pka: 7.90±0.20(Predicted)

Additional information on (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE

Introduction to (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE (CAS No. 1213195-95-9)

The compound (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE, identified by its CAS number 1213195-95-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In the realm of modern drug discovery, the strategic incorporation of fluorine atoms into organic molecules has become a cornerstone strategy. Fluorine's ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles has been extensively documented. Specifically, the fluoro group at the 6-position in this compound contributes to enhanced lipophilicity and metabolic resistance, which are critical factors in prolonging drug efficacy. Meanwhile, the trifluoromethyl group at the 7-position further enhances the molecule's binding interactions with biological targets, thereby improving its pharmacological activity.

Recent studies have highlighted the importance of chiral centers in pharmaceutical development. The (4R) configuration of the amine group in (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE plays a pivotal role in determining its biological activity. Chiral drugs often exhibit different pharmacological effects depending on their stereochemistry, making the precise control of stereochemical purity essential. The synthesis and characterization of this compound underscore the growing emphasis on enantioselective synthesis and chiral resolution techniques in medicinal chemistry.

The chromane core of this molecule also contributes to its unique properties. Chromanes are a class of heterocyclic compounds that have been widely studied for their biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The structural motif of chromane provides a stable scaffold that can be modified to target various therapeutic pathways. In particular, the amine functional group at the 4-position offers a versatile handle for further derivatization, enabling the development of novel analogs with enhanced pharmacological profiles.

Current research efforts are focused on exploring the pharmacological potential of (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE. Preclinical studies have demonstrated its efficacy in several disease models, including inflammation and neurodegeneration. The combination of fluoro and trifluoromethyl substituents enhances its interaction with biological targets, leading to improved therapeutic outcomes. Additionally, the chiral center at the 4-position ensures that only one enantiomer is active, minimizing potential side effects associated with racemic mixtures.

The synthetic route to (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE is another area of active investigation. Advanced synthetic methodologies have been employed to achieve high yields and enantioselectivity during production. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been particularly useful in constructing the complex molecular framework of this compound. These advancements not only facilitate large-scale production but also ensure that the final product meets stringent quality standards.

In conclusion, (4R)-6-FLUORO-7-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, including the presence of fluoro and trifluoromethyl groups along with a chiral amine center, make it an attractive molecule for drug discovery. Ongoing research efforts aim to fully elucidate its therapeutic potential and optimize its synthetic pathways for industrial-scale production. As our understanding of molecular structure-function relationships continues to evolve, compounds like this are poised to play a crucial role in next-generation therapeutics.